Ethyl 4-({3-[4-(benzyloxy)phenyl]propyl}amino)benzoate

• CAS No.: 61440-46-8
• Molecular Formula: C25H27NO3
• Molecular Weight: 389.5 g/mol
• IUPAC Name: ethyl 4-[3-(4-phenylmethoxyphenyl)propylamino]benzoate
• InChI: InChI=1S/C25H27NO3/c1-2-28-25(27)22-12-14-23(15-13-22)26-18-6-9-20-10-16-24(17-11-20)29-19-21-7-4-3-5-8-21/h3-5,7-8,10-17,26H,2,6,9,18-19H2,1H3
• InChI Key: MSNHSRBIKKGATN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=C(C=C1)NCCCC2=CC=C(C=C2)OCC3=CC=CC=C3

Description

Ethyl 4-({3-[4-(benzyloxy)phenyl]propyl}amino)benzoate is a useful research compound. Its molecular formula is C25H27NO3 and its molecular weight is 389.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 12.8 g. of 3-[p-(benzyloxy)phenyl]propanol O-methanesulfonate (prepared as described in Example 43), 50 ml. of hexamethylphosphoramide and 16.5 g. of ethyl p-aminobenzoate is heated at 100°-105° C. for 17.5 hours. The mixture is chilled, diluted with 15 ml. of water, 30 ml. of ethanol and chilled. In order to filter, 100 ml. of ethanol-water (1:1) is added and the solid filtered and washed with ethanol-water (1:1) and with water to give tan crystals, m.p. 98°-107° C. Recrystallization from ethanol gives light tan crystals, m.p. 114°-116° C.